![molecular formula C16H12ClNOS2 B11347515 N-(3-chlorophenyl)-N-(thiophen-2-ylmethyl)thiophene-2-carboxamide](/img/structure/B11347515.png)
N-(3-chlorophenyl)-N-(thiophen-2-ylmethyl)thiophene-2-carboxamide
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Overview
Description
N-(3-chlorophenyl)-N-(thiophen-2-ylmethyl)thiophene-2-carboxamide is an organic compound that belongs to the class of carboxamides
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of N-(3-chlorophenyl)-N-(thiophen-2-ylmethyl)thiophene-2-carboxamide typically involves the following steps:
Formation of the Thiophene-2-carboxylic Acid: This can be achieved through the Vilsmeier-Haack reaction, where thiophene is reacted with a formylating agent such as phosphorus oxychloride and dimethylformamide to yield thiophene-2-carboxaldehyde, which is then oxidized to thiophene-2-carboxylic acid.
Amidation Reaction: Thiophene-2-carboxylic acid is then converted to its corresponding acid chloride using thionyl chloride. The acid chloride is subsequently reacted with 3-chloroaniline and thiophen-2-ylmethanol in the presence of a base such as triethylamine to form this compound.
Industrial Production Methods
Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of automated reactors, continuous flow systems, and advanced purification techniques such as recrystallization and chromatography.
Chemical Reactions Analysis
Types of Reactions
N-(3-chlorophenyl)-N-(thiophen-2-ylmethyl)thiophene-2-carboxamide can undergo various chemical reactions, including:
Oxidation: The thiophene rings can be oxidized to form sulfoxides or sulfones.
Reduction: The carbonyl group in the carboxamide can be reduced to form amines.
Substitution: The chlorine atom on the phenyl ring can be substituted with other nucleophiles such as amines or thiols.
Common Reagents and Conditions
Oxidation: Reagents such as hydrogen peroxide or m-chloroperbenzoic acid can be used under mild conditions.
Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are commonly used.
Substitution: Nucleophiles such as sodium azide or thiourea can be used in the presence of a base like potassium carbonate.
Major Products
Oxidation: Thiophene sulfoxides or sulfones.
Reduction: Corresponding amines.
Substitution: Various substituted phenyl derivatives.
Scientific Research Applications
N-(3-chlorophenyl)-N-(thiophen-2-ylmethyl)thiophene-2-carboxamide has several applications in scientific research:
Chemistry: Used as a building block for the synthesis of more complex molecules.
Medicine: Investigated for its potential as a pharmaceutical intermediate.
Industry: Used in the development of new materials with specific electronic or optical properties.
Mechanism of Action
The mechanism of action of N-(3-chlorophenyl)-N-(thiophen-2-ylmethyl)thiophene-2-carboxamide involves its interaction with specific molecular targets such as enzymes or receptors. The compound may bind to the active site of an enzyme, inhibiting its activity, or interact with a receptor to modulate its signaling pathways. The exact mechanism would depend on the specific application and target.
Comparison with Similar Compounds
Similar Compounds
N-(3-chlorophenyl)-N-(thiophen-2-ylmethyl)benzamide: Similar structure but with a benzene ring instead of a thiophene ring.
N-(3-chlorophenyl)-N-(thiophen-2-ylmethyl)furan-2-carboxamide: Similar structure but with a furan ring instead of a thiophene ring.
Uniqueness
N-(3-chlorophenyl)-N-(thiophen-2-ylmethyl)thiophene-2-carboxamide is unique due to the presence of two thiophene rings, which can impart specific electronic and steric properties that are different from its analogs with benzene or furan rings. This uniqueness can influence its reactivity, binding affinity, and overall biological activity.
Properties
Molecular Formula |
C16H12ClNOS2 |
---|---|
Molecular Weight |
333.9 g/mol |
IUPAC Name |
N-(3-chlorophenyl)-N-(thiophen-2-ylmethyl)thiophene-2-carboxamide |
InChI |
InChI=1S/C16H12ClNOS2/c17-12-4-1-5-13(10-12)18(11-14-6-2-8-20-14)16(19)15-7-3-9-21-15/h1-10H,11H2 |
InChI Key |
JSFAISZBSWULLL-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)N(CC2=CC=CS2)C(=O)C3=CC=CS3 |
Origin of Product |
United States |
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